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Introduction

G-protein coupled receptor 119 (GPR119) is a promising therapeutic target for type 2 diabetes
and obesity.[1] Predominantly expressed in pancreatic 3-cells and enteroendocrine L-cells of
the gastrointestinal tract, GPR119 activation leads to a dual mechanism of action: the
stimulation of glucose-dependent insulin secretion and the release of incretin hormones such
as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1]
[2][3] This combined action helps to improve glycemic control, making GPR119 agonists a
subject of significant interest in metabolic disease research.[1]

The oral glucose tolerance test (OGTT) is a fundamental preclinical assay used to assess how
effectively an organism metabolizes a glucose load. When evaluating the efficacy of a GPR119
agonist, the OGTT provides critical insights into the compound's ability to improve glucose
disposal, enhance insulin secretion, and stimulate incretin release in vivo.

This document provides a detailed protocol for conducting an OGTT in a murine model with the
administration of a GPR119 agonist. It includes methodologies for animal preparation, drug and
glucose administration, and sample collection, as well as templates for data presentation and
visualization of the relevant biological pathways.
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GPR119 Signaling Pathway

Activation of GPR119 by an agonist initiates a signaling cascade that promotes insulin and
incretin secretion. The receptor is coupled to the Gas protein, and its activation stimulates
adenylyl cyclase, leading to an increase in intracellular cyclic AMP (CAMP).[1][2] This rise in
cAMP in pancreatic (-cells enhances glucose-stimulated insulin secretion. In intestinal L-cells,
the elevated cAMP triggers the release of GLP-1.

Click to download full resolution via product page

GPR119 agonist signaling pathway in pancreatic 3-cells and intestinal L-cells.

Experimental Protocol: Oral Glucose Tolerance Test
in Mice

This protocol is adapted from standard procedures for OGTT in mice and incorporates the
administration of a GPR119 agonist.

Materials:

GPR119 Agonist (e.g., AR231453)

Vehicle for agonist (appropriate for the specific agonist)

D-Glucose

Sterile water or saline

Glucometer and test strips
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Blood collection tubes (e.g., EDTA-coated microtubes for plasma)

Oral gavage needles

Animal scale

Timer

Animal Preparation:

e House male C57BL/6 mice (or other appropriate strain) under standard conditions (12-hour
light/dark cycle, controlled temperature and humidity) with ad libitum access to food and

water.
» Acclimatize animals for at least one week before the experiment.

o Fast mice overnight (approximately 16-18 hours) before the OGTT. Ensure free access to
water during the fasting period.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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